Cas no 66975-83-5 (3-methyl-1,2-thiazole-5-carboxylic acid)

3-methyl-1,2-thiazole-5-carboxylic acid structure
66975-83-5 structure
Product Name:3-methyl-1,2-thiazole-5-carboxylic acid
CAS No:66975-83-5
MF:C5H5NO2S
MW:143.163699865341
MDL:MFCD11110341
CID:522164
PubChem ID:274092
Update Time:2025-04-19

3-methyl-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Isothiazolecarboxylicacid, 3-methyl-
    • 3-methyl-1,2-thiazole-5-carboxylic acid
    • 3-methyl-5-isothiazolecarboxylic acid
    • 3-Methyl-isothiazole-5-carboxylic acid
    • 3-Methyl-isothiazol-5-carbonsaeure
    • 3-Methyl-isothiazol-carbonsaeure-(5)
    • 3-METHYLISOTHIAZOLE-5-CARBOXYLIC ACID
    • 5-Carboxy-3-methylisothiazole
    • FT-0682804
    • YANZAAFELHVNQZ-UHFFFAOYSA-N
    • AS-5513
    • NSC119863
    • DTXSID40297972
    • SCHEMBL1527752
    • MFCD11110341
    • CS-0454781
    • A899871
    • AT21155
    • Z1198313658
    • EN300-223649
    • 66975-83-5
    • AKOS006309819
    • NSC-119863
    • 3-Methylisothiazole-5-carboxylicacid
    • DB-357195
    • MDL： MFCD11110341
    • Inchi： 1S/C5H5NO2S/c1-3-2-4(5(7)8)9-6-3/h2H,1H3,(H,7,8)
    • InChI Key： YANZAAFELHVNQZ-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=CC(C)=N1

Computed Properties

  • Exact Mass: 143.00400
  • Monoisotopic Mass: 143.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.418
  • Boiling Point: 187.8°C at 760 mmHg
  • Flash Point: 67.4°C
  • Refractive Index: 1.598
  • PSA: 78.43000
  • LogP: 1.14970

3-methyl-1,2-thiazole-5-carboxylic acid Security Information

  • HazardClass：IRRITANT
  • Storage Condition：(BD389216)

3-methyl-1,2-thiazole-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyl-1,2-thiazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M049000-50mg
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TRC
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 £180.00 2023-09-01
Apollo Scientific
OR346142-500mg
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 £453.00 2025-08-06
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OR346142-1g
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abcr
AB302044-500 mg
3-Methyl-isothiazole-5-carboxylic acid, 95%; .
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abcr
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Chemenu
CM460877-1g
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